Cas no 63671-68-1 (2-({[(pyridin-2-yl)methyl]amino}methyl)phenol)

• Product Name: 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol
• CAS No: 63671-68-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 425982
• PubChem ID: 3924669
• Update Time: 2025-05-23

2-({[(pyridin-2-yl)methyl]amino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(2-pyridinylmethyl)amino]methyl]-
• 2-[(pyridin-2-ylmethylamino)methyl]phenol
• 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol
• 63671-68-1
• Z334949408
• 2-(((pyridin-2-ylmethyl)amino)methyl)phenol
• HMS1493P17
• AKOS000243633
• STK132507
• CCG-122566
• IDI1_025297
• CS-0235535
• DTXSID20397989
• BRD-K61242202-034-01-4
• (2-hydroxybenzyl)(2-pyridylmethyl)amine
• SCHEMBL5028858
• 2-{[(pyridin-2-ylmethyl)amino]methyl}phenol
• EN300-157853
• F1907-0070
• ChemDiv3_007387
• 2-([(Pyridin-2-ylmethyl)amino]methyl)phenol
• G45051
• 2-(([(PYRIDIN-2-YL)METHYL]AMINO)METHYL)PHENOL

• Inchi： 1S/C13H14N2O/c16-13-7-2-1-5-11(13)9-14-10-12-6-3-4-8-15-12/h1-8,14,16H,9-10H2
• InChI Key： QKSKEROUBXANPB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol

Comprehensive Overview of 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol (CAS No. 63671-68-1)

2-({[(pyridin-2-yl)methyl]amino}methyl)phenol, with the CAS number 63671-68-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine ring and a phenol group, linked through an aminomethyl bridge. Its structural versatility makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

The growing interest in 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol is driven by its potential applications in drug discovery, particularly in the development of chelation therapy agents and enzyme inhibitors. Researchers are exploring its role in modulating biological pathways, such as those involved in inflammation and oxidative stress. Additionally, its metal-binding properties have sparked investigations into its use in catalysis and sensor technologies, aligning with the current trend toward sustainable and efficient chemical processes.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purity standards. Laboratories often seek high-purity 63671-68-1 for precise experimental outcomes, emphasizing the need for reliable suppliers and advanced analytical techniques like HPLC and NMR spectroscopy. The compound’s stability under various conditions is another hot topic, as it impacts storage and handling protocols in industrial and academic settings.

In the context of green chemistry, 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol is being evaluated for its environmental footprint. Researchers are optimizing synthetic routes to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical practices. This aligns with global initiatives to reduce the ecological impact of chemical manufacturing, a subject increasingly prioritized by regulatory bodies and industry leaders.

The compound’s pharmacological potential is another area of intense scrutiny. Preliminary studies suggest its derivatives may exhibit antimicrobial and antioxidant activities, making it a candidate for further development in therapeutic applications. Such findings resonate with the public’s growing interest in novel drug candidates and natural product analogs, as evidenced by rising search trends in these domains.

From a commercial perspective, the demand for CAS 63671-68-1 is influenced by its niche applications in specialty chemicals and research reagents. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of diverse end-users. This includes tailoring product specifications for specific industries, such as pharmaceutical intermediates or material science additives, to enhance market competitiveness.

In summary, 2-({[(pyridin-2-yl)methyl]amino}methyl)phenol (63671-68-1) represents a multifaceted compound with broad scientific and industrial relevance. Its structural features, combined with emerging applications, position it as a subject of ongoing research and innovation. As interest in functionalized aromatics and bioactive molecules continues to rise, this compound is poised to play a pivotal role in advancing both fundamental science and practical technologies.